Cas no 188111-48-0 (5-(bromomethyl)-1,3-dihydro-2-benzofuran)
188111-48-0 structure
Product Name:5-(bromomethyl)-1,3-dihydro-2-benzofuran
CAS No:188111-48-0
MF:C9H9BrO
MW:213.071161985397
CID:4626466
PubChem ID:58200106
Update Time:2024-03-01
5-(bromomethyl)-1,3-dihydro-2-benzofuran Chemical and Physical Properties
Names and Identifiers
-
- 5-(bromomethyl)-1,3-dihydroisobenzofuran
- Isobenzofuran, 5-(bromomethyl)-1,3-dihydro-
- 5-(bromomethyl)-1,3-dihydro-2-benzofuran
-
- Inchi: 1S/C9H9BrO/c10-4-7-1-2-8-5-11-6-9(8)3-7/h1-3H,4-6H2
- InChI Key: CIRVAEJDKAWZIA-UHFFFAOYSA-N
- SMILES: C1C2=C(C=C(CBr)C=C2)CO1
Computed Properties
- Exact Mass: 211.98368g/mol
- Monoisotopic Mass: 211.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 9.2Ų
5-(bromomethyl)-1,3-dihydro-2-benzofuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B870118-5mg |
5-(bromomethyl)-1,3-dihydro-2-benzofuran |
188111-48-0 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B870118-10mg |
5-(bromomethyl)-1,3-dihydro-2-benzofuran |
188111-48-0 | 10mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B870118-50mg |
5-(bromomethyl)-1,3-dihydro-2-benzofuran |
188111-48-0 | 50mg |
$ 320.00 | 2022-06-06 | ||
| Enamine | EN300-127808-0.05g |
5-(bromomethyl)-1,3-dihydro-2-benzofuran |
188111-48-0 | 95% | 0.05g |
$249.0 | 2023-06-08 | |
| Enamine | EN300-127808-0.1g |
5-(bromomethyl)-1,3-dihydro-2-benzofuran |
188111-48-0 | 95% | 0.1g |
$372.0 | 2023-06-08 | |
| Enamine | EN300-127808-0.25g |
5-(bromomethyl)-1,3-dihydro-2-benzofuran |
188111-48-0 | 95% | 0.25g |
$530.0 | 2023-06-08 | |
| Enamine | EN300-127808-0.5g |
5-(bromomethyl)-1,3-dihydro-2-benzofuran |
188111-48-0 | 95% | 0.5g |
$835.0 | 2023-06-08 | |
| Enamine | EN300-127808-1.0g |
5-(bromomethyl)-1,3-dihydro-2-benzofuran |
188111-48-0 | 95% | 1g |
$1070.0 | 2023-06-08 | |
| Enamine | EN300-127808-2.5g |
5-(bromomethyl)-1,3-dihydro-2-benzofuran |
188111-48-0 | 95% | 2.5g |
$2100.0 | 2023-06-08 | |
| Enamine | EN300-127808-5.0g |
5-(bromomethyl)-1,3-dihydro-2-benzofuran |
188111-48-0 | 95% | 5g |
$3105.0 | 2023-06-08 |
5-(bromomethyl)-1,3-dihydro-2-benzofuran Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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